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Compound of Interest

Compound Name: Methyl 2-methyl-6-nitrobenzoate

Cat. No.: B042663

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of Methyl 2-methyl-6-nitrobenzoate
and its structural isomers. The positioning of the methyl and nitro groups on the benzene ring
significantly influences the electronic environment and, consequently, the spectral
characteristics of each molecule. Understanding these differences is crucial for the
unambiguous identification and characterization of these compounds in various research and
development settings, including pharmaceutical synthesis and quality control.

This document presents a side-by-side comparison of key spectroscopic data obtained from 1H
Nuclear Magnetic Resonance (NMR), 3C NMR, Infrared (IR) Spectroscopy, and Mass
Spectrometry (MS). Detailed experimental protocols are provided to ensure the reproducibility
of the presented data.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for a selection of Methyl 2-methyl-
6-nitrobenzoate isomers. These values have been compiled from various spectral databases
and literature sources.

Table 1: *H NMR Spectroscopic Data (Chemical Shifts in ppm)
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Isomer -CHs -OCHs Aromatic Protons
Methyl 2-methyl-6- 7.99 (d), 7.73 (d), 7.61
y y ~2.41 ~3.90 @ @

nitrobenzoate O[1]

Methyl 2-methyl-3- 7.85 (d), 7.45 (t), 7.30
) y y ~2.50 ~3.90 @ ®
nitrobenzoate (d)

Methyl 2-methyl-4- 8.10 (s), 8.05 (d), 7.40
) y y ~2.60 ~3.95 (©) @
nitrobenzoate (d)

Methyl 3-methyl-2-

] ~2.36 ~3.89 7.84 (m), 7.45 (M)[2]
nitrobenzoate

Methyl 3-methyl-4- 8.05 (d), 7.90 (s), 7.40
) Y Y ~2.60 ~3.90 (@) ©)
nitrobenzoate (d)

Methyl 4-methyl-3- 8.20 (s), 7.80 (d), 7.40
) Y Y ~2.50 ~3.90 ©) @)
nitrobenzoate (d)

Note: The exact chemical shifts and coupling patterns can vary slightly depending on the
solvent and the spectrometer's field strength.

Table 2: 3C NMR Spectroscopic Data (Chemical Shifts in ppm)
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Aromatic
Isomer -CHs -OCHs C=0
Carbons
Methyl 2-methyl-
) ~20.0 ~52.5 ~165.0 ~125-150
6-nitrobenzoate
Methyl 2-methyl-
) ~15.0 ~52.0 ~166.0 ~123-152
3-nitrobenzoate
Methyl 2-methyl-
) ~17.0 ~52.5 ~165.5 ~122-150
4-nitrobenzoate
Methyl 3-methyl-
~16.0 ~52.0 ~167.0 ~124-151
2-nitrobenzoate
Methyl 3-methyl-
) ~20.0 ~52.0 ~165.0 ~125-150[3]
4-nitrobenzoate
Methyl 4-methyl-
~21.0 ~52.0 ~166.0 ~124-148

3-nitrobenzoate

Note: Complete assigned 3C NMR data for all isomers is not consistently available in all
databases. The ranges provided are typical for substituted benzene rings.

Table 3: Key IR Absorption Bands (in cm™1)
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NO2 NO2
Isomer C=0 Stretch Asymmetric Symmetric C-O Stretch
Stretch Stretch

Methyl 2-methyl-

_ ~1730 ~1530 ~1350 ~1280
6-nitrobenzoate
Methyl 2-methyl-

) ~1725 ~1535 ~1355 ~1290
3-nitrobenzoate
Methyl 2-methyl-

) ~1720 ~1525 ~1345 ~1285
4-nitrobenzoate
Methyl 3-methyl-

_ ~1735 ~1530 ~1350 ~1275
2-nitrobenzoate
Methyl 3-methyl-

) ~1728 ~1528 ~1348 ~1288[3]
4-nitrobenzoate
Methyl 4-methyl-

~1725 ~1530 ~1350 ~1290

3-nitrobenzoate

Table 4: Mass Spectrometry Data (m/z)
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Isomer Molecular lon [M]*+ Key Fragmentation Peaks
Methyl 2-methyl-6- 105 164 ([M-OCHs]*), 134 ([M-
nitrobenzoate NO2-CHs]*), 119, 91
Methyl 2-methyl-3- 105 164 ([M-OCHs]*), 149 ([M-
nitrobenzoate NO2z]*), 121, 91
Methyl 2-methyl-4- 105 164 ([M-OCHs]*), 149 ([M-
nitrobenzoate NO2z]*), 121, 91
Methyl 3-methyl-2- 105 164 ([M-OCHs]*), 149 ([M-
nitrobenzoate NO2z]*), 121, 91
Methyl 3-methyl-4-

_ 195 178, 135, 106][3]
nitrobenzoate
Methyl 4-methyl-3- 105 164 ([M-OCHs]*), 149 ([M-
nitrobenzoate NO2z]*), 121, 91

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of Methyl 2-methyl-6-
nitrobenzoate isomers. Instrument parameters may need to be optimized for specific samples
and equipment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of the isomer in 0.6-0.7 mL of a
deuterated solvent (e.g., CDCIs or DMSO-ds) in a standard 5 mm NMR tube. Ensure the
sample is fully dissolved.

e 1H NMR Acquisition:
o Acquire the spectrum on a 300 MHz or higher field NMR spectrometer.

o Typical parameters include a 30-degree pulse width, a relaxation delay of 1-2 seconds,
and 16-32 scans.

o Reference the chemical shifts to the residual solvent peak (e.g., CHCIs at 7.26 ppm).
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e 13C NMR Acquisition:
o Acquire the spectrum on the same instrument.
o Use a proton-decoupled pulse sequence.

o Typical parameters include a 30-degree pulse width, a relaxation delay of 2-5 seconds,
and a sufficient number of scans to achieve a good signal-to-noise ratio (typically several
hundred to thousands).

o Reference the chemical shifts to the solvent peak (e.g., CDCIs at 77.16 ppm).

Fourier-Transform Infrared (FT-IR) Spectroscopy

o Sample Preparation (Attenuated Total Reflectance - ATR):
o Place a small amount of the solid sample directly onto the ATR crystal.

o Apply pressure using the instrument's anvil to ensure good contact between the sample
and the crystal.

o Sample Preparation (KBr Pellet):

o Grind a small amount of the sample (1-2 mg) with approximately 100-200 mg of dry KBr
powder in an agate mortar and pestle.

o Press the mixture into a transparent pellet using a hydraulic press.
o Data Acquisition:

o Record the spectrum over the range of 4000-400 cm~1.

o Co-add 16-32 scans to improve the signal-to-noise ratio.

o Perform a background scan of the empty ATR crystal or a blank KBr pellet and subtract it
from the sample spectrum.

Mass Spectrometry (MS)
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o Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion
probe or by using a Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS)
system.

« lonization: Use Electron lonization (EI) at 70 eV for GC-MS or Electrospray lonization (ESI)
for LC-MS.

o Mass Analysis: Scan a mass range appropriate for the compound (e.g., m/z 50-300).

» Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to aid in
structural elucidation.

Visualization of the Comparison Workflow

The following diagram illustrates the logical workflow for the spectroscopic comparison of the
Methyl 2-methyl-6-nitrobenzoate isomers.

Caption: Workflow for the comparative spectroscopic analysis of isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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